Star-like nanostructured polyaniline and polyanisidine prepared from d-glucose: synthesis, characterization, and properties

RSC Advances Pub Date: 2015-02-17 DOI: 10.1039/C5RA02121A

Abstract

This paper describes the synthesis and characterization of five-arm star-like nanostructured polyaniline and polyanisidine from D-glucose via a “core-first” method. For this purpose, first glucopyranosyl penta-O-amino benzoate as a five-functionalized initiator for grafting of aniline and anisidine monomers was synthesized by the esterification reaction between D-glucose and p-antranilic acid (4-aminobenzoic acid). The graft polymerization of aniline or anisidine monomers onto phenylamine-functionalized D-glucose was initiated by oxidized phenylamine groups after addition of ammonium peroxydisulfate (APS), and dodecylbenzene sulfonic acid (DBSA)-doped polyaniline or polyanisidine were grown on D-glucose via an oxidation polymerization method. The chemical structure of phenylamine-functionalized D-glucose was investigated by means of Fourier transform infrared (FTIR), 1H nuclear magnetic resonance (NMR), and mass spectroscopy. The obtained five-arm star-like polymers were characterized by FTIR, and their electroactivity behaviors were verified under cyclic voltammetric conditions. The morphology of the star-like polymers were probed by scanning electron microscopy (SEM), and compared with the morphology of homo-polymers. Moreover, the solubility, and electrical conductivity of the synthesized polymers were investigated.

Graphical abstract: Star-like nanostructured polyaniline and polyanisidine prepared from d-glucose: synthesis, characterization, and properties
Star-like nanostructured polyaniline and polyanisidine prepared from d-glucose: synthesis, characterization, and properties
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